Background: Trace copper play an important role in plant growth and is a biological component of various enzymes involved in both photosynthesis and plant respiration, in this study. Objective: Electrochemical voltammetric bio assay of trace copper ion was detected by using photo-sensing diode circuits (PSD) with a working sensors for ppb levels trace detection in agricultural water by stripping and cyclic voltammetry. Results: Optimum voltammetric conditions were examined. The system used was simple and inexpensive circuits of our fabricated systems, but low detection limit was attained at 40.0 ugL⁻¹. Here can be attained to low detection limits better then common diagnostic analyzers. Conclusion: The developed technique can be used in determining trace amounts of copper, especially in detecting copper ions in agricultural water resources.

Background: Worldwide, the prescriptions for asthma drugs are on the rise. However, antiasthma drugs have side effects and can lead to fatal death at higher doses. Quite often, these drugs are abused as growth promoters in poultry/livestock as well as by athletes to enhance their performance. Consequently, it is vital to design uncomplicated, portable, rapid and highly sensitive means of detecting these anti-asthma drugs in pharmaceutical formulations and other sample matrices. This review highlights the use of electrochemical sensors as alternative methods to conventional analytical techniques for detecting anti-asthma drugs in pharmaceuticals and biological fluids. Methods: Literature covering diverse detection methods for anti-asthma drugs were reviewed to provide background information in this area of research. Next, the literature survey focused primarily on the emergence of the nanotechnology platform, including the strengths and weaknesses of this approach. Finally, a perspective on the future direction of this method was summarized. Results: Electrochemical sensors offer several advantages over conventional methods, which require long and tedious extraction, pre-concentration and clean up steps. Moreover, electrochemical sensor techniques are less expensive, easy to operate and avoid the need for harmful reagents known to generate a huge amount of non-environmental friendly chemicals. Conclusion: Nanotechnology-based electrochemical sensors represent a promising platform for analysing anti-asthma drugs in pharmaceuticals and biological fluids given their beneficial effects such as low cost, use of less health hazardous materials, and compatibility with environmental health.

In this study, an electrochemical biosensor for the indirect detection of Adenosine triphosphate (ATP) was developed, which was based on the immobilization of the multiwalled carbon nanotubes (MWCNTs) decorated with pyrazole-capped selenium nanoparticles (TRPIDC-CH3 SeNPs) and dual enzyme reaction (hexokinase and glucose oxidase) onto the surface of a bare glassy carbon electrode (GCE) as a working electrode. As confirmed byUltraviolet–visible spectroscopy (UV-Vis), Fourier transform infrared (FTIR) and High-resolution electron microscope (HRTEM), the TRPIDC-CH3 SeNPs successfully green synthesised using Allium sativum cloves and indole pyrazole ligand. The electrochemical study of ATP was performed using cyclic voltammetry (CV) and square wave voltammetry (SWV) techniques on a modified electrode for indirect detection of ATP where the required strong electroactive was [Fe(CN)6]3-/4-. The phosphate buffer solution (PBS; 0.1 M) was used as a supporting electrolyte at pH 7 containing 1 mM K4[Fe(CN)6]/K3[Fe(CN)6] as the redox probe operated at an average potential of 0.23 V. The electrochemical enzymic biosensor showed outstanding sensitivity, good stability, and satisfactory reproducibility with an average RSD of 2.30%. The ATP was quantifiable in spiked tablets with a limit of detection (LOD) of 0.015 mM and a limit of quantification (LOQ) of 0,050 mM.

In recent decades, increased demand for food has been caused by a rapid rise in the human population, which triggers agricultural intensification. To resist undesired pests from infecting crops, farmers widely utilize pesticides to improve agricultural production during the pre-harvest period. Despite the fact that pesticides cause a number of health risks, there is insufficient monitoring of these toxins. Therefore, it is important to develop a specific, accurate, and efficient method for determining the pesticides in varied samples in order to safeguard health against potential risks. Due to the lower concentrations of active compounds and their diversity of availability, it is challenging to detect pesticide residues in different samples. In this case, to effectively separate, identify, and accurately quantify pesticides at low concentrations in a variety of samples, a reliable analytical methodology is needed. Recently, the application of high-performance thin layer chromatography (HPTLC) offers a wider scope with excellent separation, identification, and quantitative/qualitative determination in pesticide analysis. In spite of their extremely low quantities, pesticide residues can be accurately and precisely identified using HPTLC. HPTLC has a number of benefits, such as easy sample preparation, automation, densitometry, and hyphenation, and is particularly well suited for identification and detection. Concerning this, the proposed review paper provides an overview of stationary phases, mobile phases, sample applicators, visualization, derivatization, and detection of HPTLC utilized for the identification and detection of pesticide residues in agriculture and environmental samples.

Background: Capillary electrophoresis (CE) has found a wide range of applications because of its high separation efficiency, low expense, short analysis time and minimal sample volume requirement. The tobacco quality depends on the nature and quantity of numerous substances. CE has been applied in the constituent analysis of tobacco and tobacco products for quality control and tobacco research. Methods: The advances in the applications of CE to tobacco analysis are reviewed. The main subjects cover the separation modes of CE, the detection techniques of CE, sample preparations and the applications of CE in the measurements of various constituents in tobacco samples. In addition, the CE-based metabonomic investigation of tobacco is also introduced. Results: Capillary zone electrophoresis, micellar electrokinetic chromatography, capillary isotachophoresis, capillary gel electrophoresis, capillary electrochromatography and non-aqueous CE have been applied in the determination of a variety of constituents in tobacco and tobacco products. The assayed substances include alkaloids, amines, saccharides, organic acids, inorganic ions, phenols, phenolic acids, flavonoids, amino acids, peptides, proteins, hormones, agricultural chemicals, etc. Conclusion: This review demonstrates that CE is a promising analytical technique in the field of tobacco analysis. It is anticipated that CE will find more and more applications in tobacco investigations.

Background: Sertraline (ST) hydrochloride is an anti-depressant of the selective serotonin reuptake inhibitor (SSRI) class. Potentiometric sensors are an appealing route for detecting drugs due to some advantages in terms of sensitivity, feasibility, selectivity, fast response, tolerance to turbidity and colour of solutions, and cost-effectiveness. Methods: A mixture of polyvinyl chloride powder (PVC) with o-nitrophenyl octyl ether and the ion association complex was dissolved in tetrahydrofuran (THF) to prepare the membrane for the proposed sensor. The sensor was calibrated and then electrochemically used for detecting ST in pharmaceutical samples. Results: The near Nernstian response was observed for a concentration of 1.0 x 10-8 - 1.0 x 10-2 mol L-1 with 58.62 mV as a slope per concentration decade. This direct potentiometric measurement resulted in average recoveries of 96.0 ± 0.2%. Moreover, good selectivity for sertraline with respect to many inorganic and organic cations was observed. Conclusion: The proposed sensor was simple to use and produced accurate and precise results. The molecule's chemical and biological activities were revealed using theoretical calculations. Regarding the chemical activities, calculations were made on the 3-21g and 6-31g while the SDD bases were set at B3LYP, HF, and the M062X level. Molecular docking calculations were designed against cancer proteins in order to have details regarding the molecule's biological activity.

Introduction: The objective of this study is to provide a rapid, sensitive, consistent, and costeffective method for quantifying isradipine using ultra-fast liquid chromatography. Methods: Quality by Design principles will form the basis of this approach, grounded on response surface analysis. Shimadzu liquid chromatographic system equipped with a photodiode array detector and LC solution software was used to conduct the RP-UFLC method development and validation. An ODS C18 (250 x 4.6 mm; 5 μm) UFLC column was used to complete the analysis. The RSM methodology utilized a central composite design to perform the optimization studies. Results: The mobile phase ratio and flow rate were considered crucial method parameters, as well as the peak area, retention time, and USP plate were considered critical analytical attributes. The optimal conditions for chromatographic separation were followed using 80% acetonitrile and water (20% v/v) as mobile phase, a 1 mL/min flow rate, an injection volume of 20 μL, 40°C of column oven temperature, and maximum absorption at λmax 254 nm using graphical optimization technique. When examining concentrations between 5 and 150 ng/mL, linearity was observed with an R2 of 0.999. The method created was validated by employing stability testing per the recommendations provided by ICH Q2 (R1). The analysis of blood serum was modified so that it could be used to examine the pharmacokinetic parameters. Conclusion: As a result, high accuracy, precision, sensitivity, linearity, and robustness were established for predicting the amount of isradipine present in its freeze-dried nano-formulations.